8-Benzylamino-7-(2-chloro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione
Overview
Description
The compound “8-Benzylamino-7-(2-chloro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione” is a chemical compound with the linear formula C22H22ClN5O3 . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular structure of this compound is defined by its linear formula, C22H22ClN5O3 . This indicates that it contains 22 carbon atoms, 22 hydrogen atoms, 1 chlorine atom, 5 nitrogen atoms, and 3 oxygen atoms . The exact spatial arrangement of these atoms would define the 3D molecular structure of the compound.properties
IUPAC Name |
8-(benzylamino)-7-[(2-chlorophenyl)methyl]-3-methylpurine-2,6-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN5O2/c1-25-17-16(18(27)24-20(25)28)26(12-14-9-5-6-10-15(14)21)19(23-17)22-11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,22,23)(H,24,27,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUTNLKYAARYYTN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)NCC3=CC=CC=C3)CC4=CC=CC=C4Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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